Cas no 78898-71-2 (PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER)

78898-71-2 structure
Product name:PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER
PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER
- 15-Chloropentadecanoic acid, methyl ester
- VCJJWNCEIHFSOU-UHFFFAOYSA-N
- Methyl 15-chloropentadecanoate
- 78898-71-2
- SCHEMBL11860832
- starbld0039339
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- Inchi: InChI=1S/C16H31ClO2/c1-19-16(18)14-12-10-8-6-4-2-3-5-7-9-11-13-15-17/h2-15H2,1H3
- InChI Key: VCJJWNCEIHFSOU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 290.2012579Da
- Monoisotopic Mass: 290.2012579Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 26.3Ų
PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER Related Literature
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1. Book reviews
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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